Cas no 1094209-17-2 (10Z-heptadecenoylethanolamide)

• Product Name: 10Z-heptadecenoylethanolamide
• CAS No: 1094209-17-2
• MF: C₁₉H₃₇NO₂
• MW: 311.502586126328
• CID: 4554125
• PubChem ID: 89587078
• Update Time: 2025-11-01

10Z-heptadecenoylethanolamide Chemical and Physical Properties

Names and Identifiers

• 10Z-heptadecenoylethanolamide
• C17:1 ANANDAMIDE
• 10-Heptadecenamide, N-(2-hydroxyethyl)-, (10Z)-
• US9321743, Heptadecenoylethanolamide
• C17:1 anandamide, 10Z-heptadecenoylethanolamide, powder
• SCHEMBL14974982
• BDBM223534
• (Z)-N-(2-Hydroxyethyl)heptadec-10-enamide
• 1094209-17-2

• MDL： MFCD22416638
• Inchi： 1S/C19H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19(22)20-17-18-21/h7-8,21H,2-6,9-18H2,1H3,(H,20,22)/b8-7-
• InChI Key： IGADVTJDHNVILM-FPLPWBNLSA-N
• SMILES： C(NCCO)(=O)CCCCCCCC/C=C\CCCCCC

Computed Properties

• Exact Mass: 311.282429423g/mol
• Monoisotopic Mass: 311.282429423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 49.3Ų

10Z-heptadecenoylethanolamide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Carboximidic acids

Additional information on 10Z-heptadecenoylethanolamide

10Z-Heptadecenoylethanolamide: A Promising Bioactive Lipid Mediator in Neuroprotection and Metabolic Regulation

10Z-Heptadecenoylethanolamide (CAS No. 1094209-17-2), a long-chain fatty acid ethanolamide derivative, has emerged as a critical player in lipid signaling pathways. This compound, characterized by its 10Z double bond configuration and heptadecenoic acid backbone, exhibits unique biological activities that intersect with neuroinflammation, mitochondrial function, and metabolic homeostasis. Recent studies from 2023 have highlighted its potential as a therapeutic candidate for neurodegenerative diseases and metabolic disorders, underscoring the importance of 10Z-heptdecanoylethanolamide in biomedical research.

As a member of the long-chain fatty acid ethanolamides (FAEs) family, 10Z-heptadecenoylethanolamide shares structural similarities with well-known bioactive lipids like palmitoylethanolamide (PEA) and oleoylethanolamide (OEA). However, its distinct 10Z double bond position and heptadecenoic acid chain length confer unique functional properties. Research published in *Frontiers in Neuroscience* (2023) has demonstrated that 10Z-heptadecenoylethanolamide modulates microglial activation by inhibiting the NLRP3 inflammasome, offering novel therapeutic avenues for neuroinflammatory conditions such as multiple sclerosis and Alzheimer's disease.

The 10Z double bond configuration in 10Z-heptadecenoylethanolamide is critical for its biological activity. Unlike the 18Z isomer of heptadecenoic acid, the 10Z isomer exhibits enhanced membrane permeability and specific interactions with G-protein coupled receptors. A 2023 study in *Cell Reports* revealed that 10Z-heptadecenoylethanolamide activates the PPARα pathway, which is pivotal for lipid metabolism and energy homeostasis. This finding aligns with its potential role in managing obesity-related metabolic syndromes.

Recent advancements in lipidomics have underscored the importance of 10Z-heptadecenoylethanolamide in cellular signaling. A 2023 review in *Nature Reviews Drug Discovery* highlighted its ability to suppress oxidative stress by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. This property makes it a promising candidate for neuroprotective therapies, particularly in ischemic brain injury models. The compound's mechanism involves the activation of the Nrf2 pathway, a key regulator of cellular antioxidant responses.

The heptadecenoic acid component of 10Z-heptadecenoylethanolamide plays a dual role in its biological effects. While the fatty acid chain length influences membrane fluidity and receptor binding, the 10Z double bond position determines its interaction with specific lipid rafts. A 2022 study in *Journal of Biological Chemistry* showed that 10Z-heptadecenoylethanolamide enhances mitochondrial biogenesis by modulating PGC-1α expression, which is crucial for cellular energy production and metabolic adaptation.

Emerging evidence suggests that 10Z-heptadecenoylethanolamide may have therapeutic applications in cardiovascular diseases. Research published in *Circulation Research* (2023) demonstrated its ability to reduce cardiac fibrosis by inhibiting TGF-β signaling. This effect is mediated through the activation of the AMPK pathway, which regulates energy metabolism and cellular survival. These findings highlight the compound's potential as a cardioprotective agent.

Despite its promising properties, the pharmacokinetics of 10Z-heptadecenoylethanolamide remain under investigation. A 2023 study in *Pharmaceutical Research* reported that oral administration of the compound results in rapid absorption and hepatic metabolism, with limited systemic bioavailability. This suggests that formulation strategies, such as nanoparticle encapsulation, may be necessary to enhance its therapeutic efficacy.

Future research on 10Z-heptadecenoylethanolamide should focus on elucidating its molecular targets and optimizing its delivery for clinical applications. Advances in synthetic biology and lipidomics are expected to provide deeper insights into its mechanisms of action. As a bioactive lipid mediator, 10Z-heptadecenoylethanolamide represents a novel therapeutic strategy for a range of diseases, from neurodegeneration to metabolic disorders.